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Compound of Interest

Compound Name: 1-(2-Aminoethyl)pyrrolidine

Cat. No.: B145720

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for 1-(2-Aminoethyl)pyrrolidine, including operational procedures and disposal
plans to ensure laboratory safety and compliance.

Chemical Identifier:

e Name: 1-(2-Aminoethyl)pyrrolidine

e Synonyms: 2-Pyrrolidinoethylamine, N-(2-Aminoethyl)pyrrolidine[1]
e CAS Number: 7154-73-6[1][2]

Hazard Summary: 1-(2-Aminoethyl)pyrrolidine is classified as a flammable liquid and vapor.
It causes severe skin burns and eye damage and may cause respiratory irritation.[2] It is also
sensitive to air and moisture.[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or a
face shield meeting ANSI
Z.87.1 or European Standard
EN166 standards.[2][3]

Protects against splashes that
can cause serious eye

damage.[2]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile, neoprene)
and clothing to prevent skin
exposure. A flame-retardant

lab coat is recommended.[2][3]

Prevents skin irritation and

burns from direct contact.[2]

Respiratory Protection

Use only in a well-ventilated
area, such as a chemical fume
hood. If exposure limits are
exceeded, a full-face respirator
with an appropriate filter (e.qg.,
type ABEK (EN14387)) is

necessary.[1][4]

Protects against inhalation of
vapors that can cause

respiratory tract irritation.[2][5]

Footwear

Closed-toe, closed-heel shoes
made of a chemically resistant

material.[3]

Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[2]

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[2]

e Ground and bond all containers and receiving equipment to prevent static discharge, as the

substance is a flammable liquid.[6]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2]
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* Remove all potential ignition sources from the handling area, including heat, sparks, and
open flames.[2]

2. Handling the Chemical:

o Wear the complete set of specified PPE before handling the container.

o Keep the container tightly closed when not in use to prevent exposure to air and moisture.
e Use only non-sparking tools.[2]

e Avoid breathing vapors, mist, or gas.[2]

e Wash hands thoroughly after handling and before breaks.[2]

3. In Case of a Spill:

o Evacuate non-essential personnel from the area.

e Remove all ignition sources.[7]

» For minor spills, absorb with an inert material such as sand, silica gel, or vermiculite.[2][7]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[2]

o For major spills, contain the spill and prevent it from entering drains.[8] Contact your
institution's environmental health and safety department immediately.

Emergency First-Aid Procedures
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Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If the
person feels unwell, call a poison center or
doctor.[2]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water or shower for
at least 15 minutes. Seek immediate medical
attention.[2][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a poison center or doctor

immediately.[5]

Disposal Plan

» Dispose of contents and containers in accordance with all local, state, and federal

regulations.

e Chemical waste must be disposed of through an approved waste disposal plant.[2]

« Do not mix with other waste. Leave chemicals in their original containers if possible.

o Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
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Property Value

Molecular Formula CeH14N:2

Molecular Weight 114.19 g/mol

Boiling Point 66-70 °C at 23 mmHg[1]
Density 0.901 g/mL at 25 °CJ[1]

Flash Point 47 °C (116.6 °F) - closed cup[1]

Refractive Index

n20/D 1.468[1]

Workflow for Safe Handling of 1-(2-

Aminoethyl)pyrrolidine
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Workflow for Safe Handling of 1-(2-Aminoethyl)pyrrolidine

4 Preparation )

Don Personal Protective Equipment (PPE)

Prepare Workspace in Fume Hood

Verify Emergency Equipment Accessibility
(Safety Shower, Eyewash)

4 Handling
4
Handle 1-(2-Aminoethyl)pyrrolidine
\_ T ~
1 So
" Post-Handling " * Emergency )
Decontaminate Work Area Exposure Occurs
[Emergency
Remove PPE Follow Spill Response Protocol Administer First Aid and Seek Medical Attention
-

- J

Dis?sal

Dispose of Chemical Waste per Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(2-Aminoethyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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